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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A-desulfated cholecystokinin-8 (CCK-8) is the non-sulfated form of the C-terminal octapeptide

of cholecystokinin. While the sulfated form of CCK-8 is a potent and selective agonist for the

cholecystokinin A (CCKA) receptor, the a-desulfated form exhibits a significantly different

receptor binding profile, making it a valuable tool for distinguishing between CCK receptor

subtypes in various physiological and pharmacological studies. This document provides

detailed information on the solubility of a-desulfated CCK-8, protocols for its use in research

applications, and an overview of its known signaling pathways.

Physicochemical Properties and Solubility
A-desulfated CCK-8 is a synthetic peptide, typically available as a trifluoroacetate (TFA) salt. It

is a white to off-white solid. The solubility of a-desulfated CCK-8 is a critical factor for its

application in in vitro and in vivo studies.

Data Presentation: Solubility of a-desulfated CCK-8
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Solvent Solubility
Concentration
(mM)

Notes

DMSO ≥ 100 mg/mL[1] 94.05 mM[1]

Hygroscopic DMSO

can impact solubility;

use newly opened

DMSO. Ultrasonic

treatment may be

needed to aid

dissolution[2].

Water < 0.1 mg/mL[2] Insoluble[2]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL[2] 2.12 mM[2]
Results in a clear

solution.[2]

10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL[2] 2.12 mM[2]

Results in a clear

solution.[2]

Biological Activity and Receptor Specificity
The biological activity of CCK peptides is largely determined by the sulfation of a tyrosine

residue at the seventh position from the C-terminus. The absence of this sulfate group in a-

desulfated CCK-8 dramatically alters its receptor binding affinity.

CCKA (CCK1) Receptor: A-desulfated CCK-8 has a significantly lower affinity for the CCKA

receptor compared to its sulfated counterpart. Desulfation of CCK-8 can result in a 500-fold

reduction in affinity for the CCK1 receptor.[2]

CCKB (CCK2) Receptor: In contrast, a-desulfated CCK-8 binds to the CCKB receptor with

an affinity similar to that of sulfated CCK-8.[2]

This differential binding profile makes a-desulfated CCK-8 a useful tool for isolating and

studying the effects mediated by the CCKB receptor. It can be used to investigate the

physiological roles of CCKB receptors in the central nervous system and the gastrointestinal

tract. A-desulfated CCK-8 has been shown to stimulate pancreatic somatostatin, insulin, and

glucagon secretion.[3]
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Signaling Pathways
Upon binding to CCK receptors, which are G-protein coupled receptors (GPCRs), a signaling

cascade is initiated. For CCKB receptors, to which a-desulfated CCK-8 binds with high affinity,

the primary signaling pathway involves the activation of phospholipase C (PLC), leading to an

increase in intracellular calcium.
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CCKB Receptor Signaling Pathway for a-desulfated CCK-8.

Experimental Protocols
Preparation of Stock Solutions
1. DMSO Stock Solution:

Objective: To prepare a high-concentration stock solution of a-desulfated CCK-8.

Materials:

a-desulfated CCK-8 (TFA salt) powder
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High-purity, anhydrous DMSO

Sterile microcentrifuge tubes

Protocol:

Weigh the desired amount of a-desulfated CCK-8 powder in a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired

concentration (e.g., for a 50 mg/mL stock, add the corresponding volume of DMSO).

Vortex the tube until the peptide is completely dissolved. If necessary, use an ultrasonic

bath to aid dissolution.[2]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage.

2. Aqueous Working Solutions (using co-solvents):

Objective: To prepare a working solution of a-desulfated CCK-8 for in vivo or in vitro

applications where high concentrations of DMSO are not suitable.

Materials:

a-desulfated CCK-8 DMSO stock solution

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Protocol (Example for a 2.5 mg/mL solution):[2]

Start with a known concentration of a-desulfated CCK-8 in DMSO (e.g., 25 mg/mL).
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In a sterile tube, add 400 µL of PEG300.

Add 100 µL of the 25 mg/mL a-desulfated CCK-8 DMSO stock solution to the PEG300 and

mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the total volume to 1 mL. Mix well.

This will result in a 2.5 mg/mL working solution in a vehicle of 10% DMSO, 40% PEG300,

5% Tween-80, and 45% Saline.

In Vitro Cell-Based Assay Workflow
This protocol provides a general workflow for treating cultured cells with a-desulfated CCK-8 to

study its effects on intracellular signaling or other cellular responses.
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Preparation

Treatment
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General workflow for in vitro cell-based assays.

Protocol for Measuring Intracellular Calcium Mobilization:

Objective: To measure changes in intracellular calcium concentration in response to a-

desulfated CCK-8 stimulation.
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Materials:

Cultured cells expressing CCKB receptors

a-desulfated CCK-8 working solution

Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

96-well black, clear-bottom plates

Fluorescence plate reader or fluorescence microscope

Protocol:

Cell Seeding: Seed cells into a 96-well black, clear-bottom plate at an appropriate density

and allow them to adhere overnight.

Dye Loading:

Prepare a loading buffer containing a calcium-sensitive dye (e.g., 2-5 µM Fura-2 AM or

Fluo-4 AM) and a dispersing agent like Pluronic F-127 (e.g., 0.02%) in HBSS.

Remove the culture medium from the cells and wash once with HBSS.

Add the dye-loading buffer to each well and incubate at 37°C for 30-60 minutes in the

dark.

Washing: After incubation, gently wash the cells two to three times with HBSS to remove

excess dye.

Stimulation and Measurement:

Place the plate in a fluorescence plate reader or on a fluorescence microscope

equipped for kinetic reading.
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Establish a stable baseline fluorescence reading.

Add the a-desulfated CCK-8 working solution to the wells to achieve the desired final

concentration.

Immediately begin recording the fluorescence intensity over time to capture the

transient calcium response.

Data Analysis: Analyze the change in fluorescence intensity to determine the extent of

intracellular calcium mobilization.

Applications in Research
Receptor Characterization: Due to its selectivity for the CCKB receptor, a-desulfated CCK-8

is an invaluable tool for distinguishing between CCKA and CCKB receptor-mediated effects

in various tissues and cell types.

Neuroscience Research: The CCKB receptor is widely expressed in the brain and is

implicated in anxiety, panic disorders, and memory. A-desulfated CCK-8 can be used to

probe the role of this receptor in neuronal function.

Gastrointestinal Physiology: Investigating the role of CCKB receptors in gastric acid

secretion, pancreatic enzyme secretion, and gut motility.

Drug Development: As a research tool in the development of selective CCKB receptor

agonists and antagonists.

Storage and Stability
Powder: Store at -20°C or -80°C, protected from light and moisture. Stable for at least one to

two years under these conditions.[1][2]

In Solvent: Store stock solutions at -20°C or -80°C. At -20°C, the solution is stable for

approximately one month, while at -80°C, it can be stable for up to six months.[1][2] It is

recommended to use freshly prepared solutions and avoid repeated freeze-thaw cycles.

These application notes and protocols are intended to serve as a guide. Researchers should

optimize the conditions for their specific experimental setup and cell systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Effects of CCK-8 on the cytoplasmic free calcium concentration in isolated rat islet cells -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. Structural basis of cholecystokinin receptor binding and regulation - PMC
[pmc.ncbi.nlm.nih.gov]

3. Effects of cholecystokinin (CCK)-4, nonsulfated CCK-8, and sulfated CCK-8 on pancreatic
somatostatin, insulin, and glucagon secretion in the dog: studies in vitro - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for a-desulfated
Cholecystokinin-8 (CCK-8)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618105/docs#application-notes-and-protocols-for-
a-desulfated-cholecystokinin-8-cck-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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